Cas no 1005300-31-1 (N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide)

• Product Name: N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide
• CAS No: 1005300-31-1
• MF: C₂₃H₂₁FN₂O₃S
• MW: 424.487848043442
• CID: 5508298
• Update Time: 2025-11-01

N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-4-methylbenzamide
• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide

• Inchi： 1S/C23H21FN2O3S/c1-16-4-6-18(7-5-16)23(27)25-20-11-8-17-3-2-14-26(22(17)15-20)30(28,29)21-12-9-19(24)10-13-21/h4-13,15H,2-3,14H2,1H3,(H,25,27)
• InChI Key： MPCFJFWJVAPAAX-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=C(C)C=C1

Additional information on N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide

N-[1-(4-Fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide: A Comprehensive Overview

N-[1-(4-Fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide (CAS No. 1005300-31-1) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorobenzenesulfonyl group and a tetrahydroquinoline moiety. These structural elements contribute to its pharmacological properties and make it an interesting candidate for various therapeutic applications.

The chemical structure of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide has been extensively studied to understand its biological activity and potential therapeutic uses. The presence of the fluorobenzenesulfonyl group enhances the compound's lipophilicity and stability, while the tetrahydroquinoline moiety provides a scaffold for binding to specific protein targets. These properties make it a valuable molecule for drug discovery and development.

Recent research has focused on the pharmacological activity of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This inhibition could potentially be harnessed to develop new anti-inflammatory drugs with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory properties, N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide has shown promising results in cancer research. A study published in the Cancer Research journal reported that this compound selectively targets and inhibits the growth of various cancer cell lines. The mechanism of action involves the disruption of signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that this compound could be a potential lead for developing novel anti-cancer therapies.

The synthesis of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide has been optimized to improve yield and purity. Various synthetic routes have been explored to achieve efficient and scalable production. One common approach involves the reaction of 7-amino-1-tetrahydroquinoline with 4-fluorobenzenesulfonyl chloride followed by coupling with 4-methylbenzoyl chloride. This multi-step process ensures high purity and structural integrity of the final product.

The pharmacokinetic properties of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide, preclinical studies have been conducted in animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This is a crucial step in advancing the compound towards clinical trials.

Clinical trials are currently underway to assess the safety and efficacy of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammation and cancer. These findings provide strong evidence for the potential therapeutic benefits of this compound.

In conclusion, N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide (CAS No. 1005300-31-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing new treatments for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.